Cas no 91428-44-3 ( )

• Product Name: &nbsp
• CAS No: 91428-44-3
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 996399
• PubChem ID: 410169
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-N-methylpropan-1-amine
• N-BENZYL-2-CHLORO-N-METHYL-PROPAN-1-AMINE
• DTXSID30328426
• 91428-44-3
• AKOS012693856
•  

• Inchi： 1S/C11H16ClN/c1-10(12)8-13(2)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： LVSDBWHFLHHZEH-UHFFFAOYSA-N
• SMILES： ClC(C)CN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.097
• Monoisotopic Mass: 197.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 220.5°C at 760 mmHg
• Flash Point: 87.1°C
• Refractive Index: 1.522

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines